Cas no 71850-77-6 (Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-)

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- structure
71850-77-6 structure
Product Name:Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
CAS No:71850-77-6
MF:C12H16N2O4
MW:252.266443252563
CID:548509
PubChem ID:126339
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
    • 1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitrobenzene
    • 1-tert-butyl-3,5-dimethyl-2,4-dinitrobenzene
    • 71850-77-6
    • DTXSID9072444
    • 1-tert-Butyl-3,5-dimethyl-4,6-dinitrobenzene
    • Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
    • 5-tert-Butyl-2,4-dinitro-m-xylene
    • SCHEMBL4923093
    • Inchi： 1S/C12H16N2O4/c1-7-6-9(12(3,4)5)11(14(17)18)8(2)10(7)13(15)16/h6H,1-5H3
    • InChI Key： AOJWKPQIUREKNP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=C(C(C)=CC=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 252.111
  • Monoisotopic Mass: 252.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.187
  • Boiling Point: 344.8°C at 760 mmHg
  • Flash Point: 147.7°C

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Production Method

Production Method 1

98-19-1 98-19-1
71850-77-6 71850-77-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Cupric nitrate Solvents: Carbon tetrachloride
1.2 Reagents: Nitric acid
Reference
Mild and Selective Nitration by Claycop
Gigante, Barbara; et al, Journal of Organic Chemistry, 1995, 60(11), 3445-7

Production Method 2

98-19-1 98-19-1
71850-77-6 71850-77-6
84434-22-0 84434-22-0
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Acetonitrile
1.2 Reagents: Oxygen ,  Ozone
Reference
Non-acid synthesis of nitro musks based on the ozone-mediated nitration using nitrogen dioxide
Suzuki, Hitomi; et al, Synthesis, 1999, (8), 1291-1293

Production Method 3

98-19-1 98-19-1
71850-77-6 71850-77-6
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Hexane
1.2 Reagents: Oxygen ,  Ozone
Reference
Non-acid synthesis of nitro musks based on the ozone-mediated nitration using nitrogen dioxide
Suzuki, Hitomi; et al, Synthesis, 1999, (8), 1291-1293

Production Method 4

2040-10-0 2040-10-0
71850-77-6 71850-77-6
81-14-1 81-14-1
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Hexane
1.2 Reagents: Oxygen ,  Ozone
1.3 Reagents: Water
Reference
Non-acid synthesis of nitro musks based on the ozone-mediated nitration using nitrogen dioxide
Suzuki, Hitomi; et al, Synthesis, 1999, (8), 1291-1293

Production Method 5

2040-10-0 2040-10-0
71850-77-6 71850-77-6
81-14-1 81-14-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Dichloromethane
1.2 Reagents: Water
Reference
Non-acid synthesis of nitro musks based on the ozone-mediated nitration using nitrogen dioxide
Suzuki, Hitomi; et al, Synthesis, 1999, (8), 1291-1293

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Raw materials

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Preparation Products

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Related Literature

71850-77-6 (Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-) Related Products

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